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Compound of Interest

Compound Name: Einecs 286-347-0

Cat. No.: B15183581 Get Quote

Substance Identification: 4-hydroxy-8-[(4-sulphobenzoyl)amino]naphthalene-2-sulphonic acid,

compound with pyridine (1:2) EINECS Number: 286-347-0 CAS Number: 85222-95-3

Molecular Formula: C₂₇H₂₃N₃O₈S₂

Introduction
This technical guide provides a comprehensive overview of the core physicochemical

properties relevant to the research and development of the compound identified by EINECS

number 286-347-0. While specific experimental data for this particular substance is not publicly

available, this document outlines the standard methodologies and experimental protocols that

are critical for its characterization. The following sections detail the essential physicochemical

parameters, the internationally recognized testing protocols for their determination, and a

logical workflow for the comprehensive analysis of this, or similar, chemical entities. This guide

is intended for researchers, scientists, and professionals in the field of drug development.

Physicochemical Properties and Standard
Experimental Protocols
The characterization of a substance's physicochemical properties is a fundamental step in the

drug development process, influencing its formulation, delivery, and pharmacokinetic profile.

The following table summarizes key properties and references the standard OECD

(Organisation for Economic Co-operation and Development) guidelines for their experimental

determination.[1][2][3][4]
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Physicochemical Property
Relevance in Drug
Development

Standard Experimental
Protocol (OECD Guideline)

Melting Point/Melting Range

Influences purity, stability, and

formulation choices. A sharp

melting point is indicative of a

pure substance.

OECD 102: Melting

Point/Melting Range.

Boiling Point

Important for purification

(distillation) and understanding

the physical state at different

temperatures.

OECD 103: Boiling Point.

Water Solubility

A critical factor for drug

absorption and distribution in

the body. Affects bioavailability.

OECD 105: Water Solubility.

Partition Coefficient (n-

octanol/water)

Indicates the lipophilicity of a

compound, which is crucial for

predicting its absorption,

distribution, metabolism, and

excretion (ADME) properties.

OECD 117: Partition

Coefficient (n-octanol/water),

HPLC Method.

Dissociation Constant (pKa)

Determines the extent of

ionization of a compound at a

given pH, which affects its

solubility, absorption, and

interaction with biological

targets.

OECD 112: Dissociation

Constants in Water (Titration

Method - Spectrophotometric

Method - Conductometric

Method).

Vapour Pressure

Relevant for assessing the

potential for inhalation

exposure and for

understanding the compound's

physical behavior.

OECD 104: Vapour Pressure.

Detailed Experimental Protocols
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The following are detailed descriptions of the standard methodologies for determining the key

physicochemical properties outlined above, based on the OECD Guidelines for the Testing of

Chemicals.[1][2][3][4]

Melting Point/Melting Range (OECD 102)
The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state. For a pure substance, this transition occurs at a single temperature (melting point),

while an impure substance will melt over a range of temperatures (melting range).

Methodology:

Capillary Method: A small amount of the finely powdered substance is packed into a capillary

tube. The tube is then placed in a heated bath or a metal block apparatus with a controlled

heating rate. The temperature at which the substance begins to melt and the temperature at

which it is completely molten are recorded.

Hot Stage Apparatus: A thin layer of the substance is placed on a heated stage under a

microscope. The temperature is gradually increased, and the melting process is observed

visually.

Differential Scanning Calorimetry (DSC) / Differential Thermal Analysis (DTA): These

thermoanalytical techniques measure the difference in heat flow (DSC) or temperature (DTA)

between the sample and a reference as a function of temperature. The melting point is

determined from the peak of the endothermic transition.

Boiling Point (OECD 103)
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology:

Ebulliometer Method: This method involves measuring the boiling point directly by heating

the liquid in a specialized apparatus called an ebulliometer, which is equipped with a

sensitive thermometer and a reflux condenser.
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Dynamic Method: The vapor pressure of the substance is measured at various temperatures.

The boiling point is the temperature at which the vapor pressure equals the atmospheric

pressure.

Distillation Method: For mixtures, the boiling range is determined by distillation. The

temperature is recorded as a function of the volume of distillate collected.

Siwoloboff Method: A small amount of the substance is heated in a sample tube attached to

a thermometer. An inverted, sealed capillary tube is placed in the sample tube. The boiling

point is the temperature at which a continuous stream of bubbles emerges from the capillary.

Water Solubility (OECD 105)
Water solubility is the maximum concentration of a substance that can dissolve in water at a

given temperature.

Methodology:

Flask Method: An excess amount of the solid or liquid substance is added to a known

volume of water in a flask. The mixture is agitated at a constant temperature for a sufficient

period to reach equilibrium. The concentration of the substance in the aqueous phase is then

determined by a suitable analytical method (e.g., chromatography, spectroscopy).

Column Elution Method: A column is packed with an inert support material coated with the

test substance. Water is passed through the column at a slow, constant rate. The

concentration of the substance in the eluate is monitored until it reaches a plateau, which

represents the saturation solubility.

Partition Coefficient (n-octanol/water) (OECD 117)
The partition coefficient (log P) is a measure of the ratio of the concentration of a compound in

a mixture of two immiscible phases at equilibrium, in this case, n-octanol and water.

Methodology:

Shake Flask Method: A known amount of the substance is dissolved in a mixture of n-octanol

and water. The mixture is shaken until equilibrium is reached. The two phases are then

separated, and the concentration of the substance in each phase is determined. The partition
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coefficient is calculated as the ratio of the concentration in n-octanol to the concentration in

water.

HPLC Method: This is a more rapid method where the retention time of the substance on a

reversed-phase high-performance liquid chromatography (HPLC) column is measured. The

retention time is correlated with the known log P values of a series of standard compounds to

determine the log P of the test substance.

Dissociation Constant (pKa) (OECD 112)
The dissociation constant (pKa) is a measure of the strength of an acid in solution. It is the pH

at which the acid is 50% dissociated.

Methodology:

Titration Method: A solution of the substance is titrated with a standard solution of an acid or

a base. The pH of the solution is monitored throughout the titration. The pKa is determined

from the midpoint of the titration curve.

Spectrophotometric Method: This method is suitable for compounds that exhibit a change in

their UV-Visible absorption spectrum upon ionization. The absorbance of the substance is

measured at different pH values, and the pKa is determined from the inflection point of the

absorbance versus pH curve.

Conductometric Method: The electrical conductivity of a solution of the substance is

measured as a function of its concentration. This method is applicable to ionic compounds

and allows for the determination of the dissociation constant.

Workflow for Physicochemical Characterization
The following diagram illustrates a logical workflow for the comprehensive physicochemical

characterization of a new chemical entity like EINECS 286-347-0.
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Phase 1: Initial Assessment

Phase 2: Core Physicochemical Profiling

Phase 3: Advanced Characterization & Formulation

Substance Identification

Purity Assessment

Structural Confirmation

Melting Point (OECD 102) Boiling Point (OECD 103) Water Solubility (OECD 105)

Polymorphism Screening Vapour Pressure (OECD 104) Partition Coefficient (OECD 117) Dissociation Constant (OECD 112)

Formulation Development

Stability Studies
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Caption: Workflow for Physicochemical Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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